4-fluoro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide

• Molecular Formula: C22H26FN3O2
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 4-fluoro-N-[4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C22H26FN3O2/c1-16(2)15-21(27)26-13-11-25(12-14-26)20-9-7-19(8-10-20)24-22(28)17-3-5-18(23)6-4-17/h3-10,16H,11-15H2,1-2H3,(H,24,28)
• InChI Key: AUEKKZAUWWLYGX-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)F

Description

4-fluoro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Mechanism of Action

The mechanism of action of 4-fluoro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide involves binding to specific receptors in the brain. This compound has been found to bind to the sigma-1 receptor, which is a receptor that is involved in the regulation of neurotransmitter release. By binding to this receptor, 4-fluoro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide can modulate neurotransmitter release and affect the function of the nervous system.
Biochemical and Physiological Effects:
4-fluoro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide has been found to have a variety of biochemical and physiological effects. This compound has been shown to increase the release of certain neurotransmitters, such as dopamine and acetylcholine, in the brain. It has also been found to have neuroprotective effects, and may have potential as a therapeutic agent for neurological disorders such as Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide in lab experiments is its specificity for the sigma-1 receptor. This compound can be used to study the function of this receptor and its role in neurotransmitter release. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-fluoro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide. One direction is to explore its potential as a therapeutic agent for neurological disorders. Another direction is to investigate its effects on other receptors in the brain and its potential as a tool for studying the function of these receptors. Additionally, further research is needed to determine the safety and toxicity of this compound, and its potential for use in clinical settings.

Synthesis Methods

The synthesis of 4-fluoro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide involves several steps. The first step is the synthesis of 4-fluoronitrobenzene, which is then reacted with 4-(3-methylbutanoyl)-1-piperazine to form 4-(3-methylbutanoyl)-1-(4-fluoronitrophenyl)piperazine. This compound is then reduced to form 4-(3-methylbutanoyl)-1-(4-fluoroanilino)piperazine, which is then reacted with benzoyl chloride to form the final product, 4-fluoro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide.

Scientific Research Applications

4-fluoro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide has been studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. Some of the scientific research applications of this compound include studying its effects on neurotransmitter release, investigating its potential as a therapeutic agent for neurological disorders, and exploring its potential as a tool for studying the function of specific receptors in the brain.